Cas no 64603-90-3 (1,2,3,6-tetrahydropyridine-4-carboxylic acid)

• Product Name: 1,2,3,6-tetrahydropyridine-4-carboxylic acid
• CAS No: 64603-90-3
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD01365699
• CID: 508865
• PubChem ID: 3765
• Update Time: 2025-04-19

1,2,3,6-tetrahydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 1,2,3,6-tetrahydro-
• 1,2,3,6-tetrahydro-4-Pyridinecarboxylic acid
• 1,2,3,6-Tetrahydro-pyridine-4-carboxylic acid hydrochloride
• ISOGUVACINE HYDROCHLORIDE
• 1,2,3,6-tetrahydropyridine-4-carboxylic acid
• 1,2,3,6-Tetrahydro-pyridine-4-carboxylic acid
• UNII-YTF580771Y
• DivK1c_000115
• DTXSID30214855
• SB38116
• Lopac0_000561
• Spectrum3_001869
• KBio2_002531
• KBio3_002820
• BRD-K66480997-003-10-0
• BSPBio_003318
• NCGC00015456-04
• Q6085784
• 1,2,3,6-tetrahydropyridinium-4-carboxylate
• GTPL4226
• NCGC00015456-01
• BPBio1_000882
• STK504020
• KBio2_007667
• KBio1_000115
• Tocris-0235
• 1,2,3,6-Tetrahydropyridine-4-carboxylic Acid (Isoguvacine)
• AC1OEMUS
• 64603-90-3
• Lopac-G-002
• Spectrum_001974
• NCGC00015456-09
• NCGC00024509-02
• isoguvacine
• Biomol-NT_000254
• KBioSS_002540
• IDI1_000115
• NINDS_000115
• NCGC00015456-03
• SDCCGSBI-0050544.P003
• 4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-; 1,2,3,6-Tetrahydropyridine-4-carboxylic acid;
• 4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-
• ZINC03872953
• DA-17730
• 1,2,3,6-tetrahydropyridin-1-ium-4-carboxylate
• BDBM50032955
• CHEMBL39071
• NCGC00015456-02
• NCGC00024509-03
• CS-0342300
• NCGC00015456-05
• SCHEMBL339700
• NCGC00024509-01
• CCG-204651
• AKOS006343506
• MFCD01365699
• KRVDMABBKYMBHG-UHFFFAOYSA-N
• YTF580771Y
• CHEBI:34799
• KBio2_005099
• EN300-152783

• MDL： MFCD01365699
• Inchi： 1S/C6H9NO2/c8-6(9)5-1-3-7-4-2-5/h1,7H,2-4H2,(H,8,9)
• InChI Key： KRVDMABBKYMBHG-UHFFFAOYSA-N
• SMILES： OC(C1CCNCC=1)=O

Computed Properties

• Exact Mass: 127.06300
• Monoisotopic Mass: 127.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -2.5

Experimental Properties

• Boiling Point: 280.8°C at 760 mmHg
• Flash Point: 123.6°C
• Solubility: H2O: refrigerate if not used immediately.soluble
• Water Partition Coefficient: Soluble in water
• PSA: 49.33000
• LogP: 0.31950

1,2,3,6-tetrahydropyridine-4-carboxylic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：US5908286
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines